Cas no 2098096-53-6 (3a-(Fluoromethyl)octahydro-1H-isoindole)

• Product Name: 3a-(Fluoromethyl)octahydro-1H-isoindole
• CAS No: 2098096-53-6
• MF: C₉H₁₆FN
• MW: 157.228446006775
• CID: 4775539
• Update Time: 2025-06-10

3a-(Fluoromethyl)octahydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 3a-(fluoromethyl)octahydro-1H-isoindole
• 7a-(fluoromethyl)-1,2,3,3a,4,5,6,7-octahydroisoindole
• 3a-(Fluoromethyl)octahydro-1H-isoindole

• Inchi： 1S/C9H16FN/c10-6-9-4-2-1-3-8(9)5-11-7-9/h8,11H,1-7H2
• InChI Key： BKDBMUOIJGQRCE-UHFFFAOYSA-N
• SMILES： FCC12CNCC1CCCC2

Computed Properties

• Exact Mass: 157.126677677 g/mol
• Monoisotopic Mass: 157.126677677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12
• Molecular Weight: 157.23

Additional information on 3a-(Fluoromethyl)octahydro-1H-isoindole

Professional Introduction to Compound with CAS No. 2098096-53-6 and Product Name: 3a-(Fluoromethyl)octahydro-1H-isoindole

The compound with the CAS number 2098096-53-6 and the product name 3a-(Fluoromethyl)octahydro-1H-isoindole represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. This compound belongs to the class of octahydroisoindole derivatives, which have garnered considerable attention due to their structural versatility and potential biological activity. The introduction of a fluoromethyl group at the 3a-position introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in medicinal chemistry. The presence of a fluoromethyl group can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, including its metabolic stability, binding affinity, and distribution within biological systems. The compound 3a-(Fluoromethyl)octahydro-1H-isoindole exemplifies this trend, as its structure suggests potential applications in the development of small-molecule inhibitors or modulators targeting various biological pathways.

One of the most compelling aspects of this compound is its structural framework, which combines the rigid isoindole core with a flexible octahydro substituent. This combination allows for a high degree of conformational freedom, enabling the molecule to interact with biological targets in multiple ways. The fluoromethyl group at the 3a-position further enhances this flexibility by introducing a polar moiety that can engage in hydrogen bonding or other forms of non-covalent interactions with biological receptors.

Recent studies have demonstrated that octahydroisoindole derivatives exhibit a wide range of biological activities. For instance, some members of this class have shown promise as serotonin receptor antagonists, which are relevant in treating conditions such as depression and anxiety. Additionally, modifications at the 3a-position have been explored to enhance binding affinity and selectivity for specific targets. The compound 3a-(Fluoromethyl)octahydro-1H-isoindole is positioned within this context, offering a unique scaffold for further derivatization and optimization.

The synthesis of 3a-(Fluoromethyl)octahydro-1H-isoindole involves sophisticated organic transformations that highlight the synthetic prowess required to produce complex molecules. Key steps typically include cyclization reactions to form the isoindole core, followed by functionalization at the 3a-position with a fluoromethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce fluorine-containing moieties with high precision. These synthetic strategies not only underscore the technical capabilities required but also open avenues for exploring other fluorinated derivatives.

The incorporation of a fluoromethyl group into the structure also has implications for drug metabolism and excretion. Fluorine atoms are known to influence metabolic pathways by affecting electron density and reactivity at specific positions within a molecule. In some cases, fluorination can lead to increased metabolic stability by preventing unwanted degradation processes. Conversely, it can also alter clearance rates by influencing interactions with cytochrome P450 enzymes. Understanding these effects is crucial for optimizing the therapeutic profile of compounds like 3a-(Fluoromethyl)octahydro-1H-isoindole.

From a computational chemistry perspective, modeling studies have been instrumental in predicting the behavior of this compound both in vitro and in vivo. Molecular docking simulations can provide insights into how 3a-(Fluoromethyl)octahydro-1H-isoindole interacts with potential biological targets, such as enzymes or receptors. These simulations help identify key binding residues and optimize the structure for improved efficacy. Additionally, quantum mechanical calculations can elucidate electronic effects arising from the presence of the fluoromethyl group, further refining our understanding of its mechanism of action.

The potential applications of 3a-(Fluoromethyl)octahydro-1H-isoindole extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as an intermediate in more complex synthetic pathways or as a building block for larger molecules with enhanced functionality. Furthermore, its compatibility with various spectroscopic techniques allows for detailed structural characterization, which is essential for both academic research and industrial applications.

In conclusion, the compound with CAS number 2098096-53-6, named 3a-(Fluoromethyl)octahydro-1H-isoindole, represents a significant contribution to modern medicinal chemistry. Its innovative structure combines traditional pharmacophoric elements with contemporary fluorinated moieties, positioning it as a versatile tool for drug discovery and development. As research continues to uncover new applications for fluorinated compounds, molecules like this are likely to play an increasingly important role in addressing unmet medical needs.